Cas no 4140-68-5 (N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide)

• Product Name: N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide
• CAS No: 4140-68-5
• MF: C₈H₇F₂N₃O₃
• MW: 231.156288385391
• CID: 926943
• PubChem ID: 235929
• Update Time: 2025-04-19

N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-amino-4,6-difluoro-2-nitrophenyl)acetamide
• 3-Amino-4.6-difluor-2-nitro-acetanilid
• AC1L5VGW
• AC1Q4N3T
• AR-1J8400
• N-(3-AMINO-4,6-DIFLUORO-2-NITRO-PHENYL)ACETAMIDE
• NSC37834
• 4140-68-5
• DTXSID80284588
• NSC-37834

• Inchi： 1S/C8H7F2N3O3/c1-3(14)12-7-5(10)2-4(9)6(11)8(7)13(15)16/h2H,11H2,1H3,(H,12,14)
• InChI Key： ZTZUHQLFAKGCBK-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=C1NC(C)=O)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 231.04561
• Monoisotopic Mass: 231.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.593
• Boiling Point: 417.5°C at 760 mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.625
• PSA: 98.26
• LogP: 2.59100